Cas no 1421583-98-3 (N-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}thiophene-2-sulfonamide)

• Product Name: N-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}thiophene-2-sulfonamide
• CAS No: 1421583-98-3
• MF: C₁₇H₁₈N₄O₃S₂
• MW: 390.479820728302
• CID: 6537556
• Update Time: 2025-05-20

N-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}thiophene-2-sulfonamide
• N-[1-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]thiophene-2-sulfonamide

• Inchi： 1S/C17H18N4O3S2/c22-26(23,14-7-5-11-25-14)21-17(8-2-1-3-9-17)16-19-15(20-24-16)13-6-4-10-18-12-13/h4-7,10-12,21H,1-3,8-9H2
• InChI Key： BOKWLHUMKSFORQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2(C3ON=C(C4=CC=CN=C4)N=3)CCCCC2)(=O)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on N-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}thiophene-2-sulfonamide

N-{1-3-(Pyridin-3-Yl)-1,2,4-Oxadiazol-5-Ylcyclohexyl}Thiophene-2-Sulfonamide: A Comprehensive Overview

N-{1-3-(Pyridin-3-Yl)-1,2,4-Oxadiazol-5-Ylcyclohexyl}Thiophene-2-Sulfonamide is a complex organic compound with the CAS number 1421583-98-3. This compound is notable for its unique structural features and potential applications in various fields of chemistry and materials science. The molecule consists of a cyclohexyl group substituted with a 1,2,4-oxadiazole ring, which is further functionalized with a pyridine moiety at the 3-position. Additionally, the thiophene ring is attached to a sulfonamide group at the 2-position, contributing to the compound's versatility and reactivity.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, cyclizations, and coupling reactions. The integration of heterocyclic rings such as oxadiazole and pyridine into the structure enhances its electronic properties and makes it a promising candidate for applications in drug design and material synthesis. Recent studies have highlighted its potential as a building block for constructing advanced materials with tailored electronic and optical properties.

One of the key features of N-{1-3-(Pyridin-3-Yl)-1,2,4-Oxadiazol-5-Ylcyclohexyl}Thiophene-2-Sulfonamide is its ability to participate in various supramolecular interactions due to its heterocyclic framework. These interactions include hydrogen bonding, π–π stacking, and van der Waals forces, which are crucial for designing self-assembled structures and functional materials. Researchers have explored its use in creating stimuli-responsive materials that can adapt to environmental changes such as temperature and pH levels.

Moreover, the compound's sulfonamide group plays a significant role in modulating its solubility and biocompatibility. This makes it an attractive candidate for biomedical applications, including drug delivery systems and bioimaging agents. Recent advancements in medicinal chemistry have demonstrated the potential of this compound as a lead molecule for developing new therapeutic agents targeting specific biological pathways.

In terms of electronic properties, the presence of conjugated thiophene and oxadiazole rings imparts semiconducting characteristics to the compound. This property has been leveraged in designing organic electronics such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Experimental studies have shown that incorporating this compound into electronic devices can enhance their performance by improving charge transport properties.

The combination of heterocyclic rings also contributes to the compound's photophysical properties. It exhibits strong absorption bands in the visible region of the spectrum, making it suitable for applications in optoelectronics and photonics. Researchers have explored its use in designing materials for solar cells and sensors that can detect environmental changes with high sensitivity.

In conclusion, N-{1-3-(Pyridin-3-Yl)-1,2,4-Oxadiazol-5-Ylcyclohexyl}Thiophene-2-Sulfonamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features make it an invaluable tool for advancing research in organic electronics, drug design, and material science. As research continues to uncover new properties and functionalities of this compound, it is expected to play an increasingly important role in both academic and industrial settings.